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Compound of Interest
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Cat. No.: B152015

Thiophene-2-thiol: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thiophene-2-thiol, also known as 2-mercaptothiophene, is a heterocyclic organosulfur
compound with the chemical formula C4H4Sa2. It is a versatile building block in organic synthesis
and material science, owing to the reactivity of both its thiol group and the thiophene ring. Its
derivatives have garnered significant interest in medicinal chemistry, exhibiting a range of
biological activities, including anticancer and anti-inflammatory properties. This guide provides
an in-depth overview of the physical and chemical properties of Thiophene-2-thiol, detailed
experimental protocols, and visualizations of its synthesis and reactivity.

Physical and Chemical Properties

Thiophene-2-thiol is a colorless to pale yellow liquid with a characteristic unpleasant,
sulfurous odor, often described as burnt caramel or roasted coffee at very low concentrations. It
IS a key aroma component in some roasted foods.

Tautomerism
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Thiophene-2-thiol exists in a tautomeric equilibrium with its thione form, 2(3H)-

thiophenethione. Spectroscopic evidence suggests that the thiol form is the predominant

tautomer.

Thiophene-2-thiol M 2(3H)-Thiophenethione
(Thiol form)

Click to download full resolution via product page

Caption: Tautomeric equilibrium of Thiophene-2-thiol.

Quantitative Physical Properties

The following table summarizes the key physical properties of Thiophene-2-thiol.

(Thione form)

Property Value Reference(s)
Molecular Formula CaHaS2 [1]

Molecular Weight 116.20 g/mol [1]

Melting Point -40 °C [2]

Boiling Point 166-200 °C at 760 mmHg [2][3]

62-65 °C at 12 mmHg

53-56 °C at 5 mmHg

[4]

Density 1.250-1.276 g/cm?3 at 20-25 °C [2][3]
Refractive Index (n2°/D) 1.617-1.636 [31[5]
pKa ~6.38-7.1 [2]

Solubility in Water

Very slightly soluble/Insoluble

[2](3]

Solubility in Organic Solvents

Soluble in ethanol, ether,

benzene, chloroform, DMSO

[2]

Flash Point

65.6 - 76 °C

[2](5]
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Experimental Protocols

Synthesis of Thiophene-2-thiol via Lithiation of
Thiophene

This procedure is adapted from Organic Syntheses and describes the preparation of
Thiophene-2-thiol by the reaction of 2-thienyllithium with sulfur.[4]

Materials:

Thiophene

e n-Butyllithium in pentane (1.35 M)

o Tetrahydrofuran (THF), anhydrous

o Sulfur powder

 Sulfuric acid (4 N)

 Diethyl ether

e Anhydrous sodium sulfate

e Dryice

Acetone

Equipment:

e 3 L three-necked flask

Mechanical stirrer

600 mL dropping funnel

Nitrogen inlet

Cooling bath
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Procedure:

Charge a 3 L three-necked flask with 500 mL of anhydrous THF and 56 g (0.67 mole) of
thiophene under a nitrogen atmosphere.

Cool the stirred mixture to -40 °C using a dry ice-acetone bath.

Add 490 mL (0.662 mole) of 1.35 M n-butyllithium in pentane over 5 minutes via the dropping
funnel.

Maintain the temperature between -30 °C and -20 °C for 1 hour.

Lower the temperature to -70 °C and add 20.4 g (0.638 g-atom) of powdered sulfur in one
portion.

After stirring for 30 minutes, allow the temperature to rise to -10 °C.

Pour the yellow solution into 1 L of rapidly stirred ice water.

Extract the pentane layer with three 100 mL portions of water.

Combine all aqueous layers, chill, and carefully acidify with 4 N sulfuric acid.
Immediately extract the aqueous phase with three 200 mL portions of diethyl ether.

Wash the combined ether extracts twice with 100 mL portions of water and dry over
anhydrous sodium sulfate.

Remove the ether by rotary evaporation.

Purify the residual oil by vacuum distillation, collecting the fraction boiling at 53-56 °C (5 mm
Hg) to yield Thiophene-2-thiol.
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Caption: Experimental workflow for the synthesis of Thiophene-2-thiol.
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Standard Protocol for Boiling Point Determination
(Microscale)

This is a general procedure for determining the boiling point of a liquid organic compound like
Thiophene-2-thiol.

Procedure:
o Place a few milliliters of Thiophene-2-thiol into a small test tube.

 Invert a sealed-end capillary tube and place it into the test tube with the open end
submerged in the liquid.

o Attach the test tube to a thermometer.

o Heat the assembly in a suitable apparatus (e.g., a Thiele tube or a melting point apparatus
with a boiling point accessory) containing a heating fluid (e.g., mineral oil).

e As the liquid heats, a stream of bubbles will emerge from the capillary tube.
* When a steady stream of bubbles is observed, remove the heat source.

e The boiling point is the temperature at which the liquid just begins to enter the capillary tube
as the apparatus cools.

Standard Protocol for pKa Determination
(Potentiometric Titration)

The following is a general method for determining the pKa of a weakly acidic compound like
Thiophene-2-thiol.

Procedure:

» Prepare a solution of Thiophene-2-thiol of known concentration in a suitable solvent (e.g., a
water-cosolvent mixture due to its low water solubility).

o Calibrate a pH meter with standard buffer solutions.
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Titrate the Thiophene-2-thiol solution with a standardized solution of a strong base (e.g.,
NaOH), adding the titrant in small increments.

Record the pH of the solution after each addition of the titrant.

Plot the pH versus the volume of titrant added.

The pKa is equal to the pH at the half-equivalence point of the titration curve.

Chemical Reactivity

The chemical reactivity of Thiophene-2-thiol is dominated by its thiol group, which is
nucleophilic and weakly acidic.

Oxidation

Thiophene-2-thiol can be oxidized to form a disulfide, 2,2'-dithienyl disulfide. Stronger
oxidizing agents can lead to the formation of sulfoxides or sulfonic acids.[6]

Nucleophilic Substitution

The thiolate anion, formed by deprotonation of the thiol group, is a potent nucleophile. It readily
reacts with electrophiles, such as alkyl halides, to form thioethers (sulfides).[6][7]

Ligand Formation

The sulfur atom of the thiol group can act as a ligand, coordinating with various metal ions to
form metal complexes. This property is utilized in catalysis and material science.[8]
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Key Chemical Reactions of Thiophene-2-thiol

Oxidation
(e.g., with 12, H202)

Nucleophilic Substitution Metal Coordination
(with Alkyl Halide, R-X) (with Metal lon, M+)
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Caption: Overview of the primary chemical reactivity of Thiophene-2-thiol.

Biological Activity and Signaling Pathways

While numerous derivatives of thiophene exhibit significant biological activities, including
anticancer, anti-inflammatory, and antimicrobial effects, there is a lack of specific information in
the current scientific literature detailing a direct role of Thiophene-2-thiol in modulating specific
biological signaling pathways.[2][9] The biological effects of thiophene-containing compounds
are often attributed to their ability to act as bioisosteres for other aromatic systems, such as
benzene, and the capacity of the sulfur atom to engage in hydrogen bonding with biological
targets.[9] The thiol group itself is redox-active and can participate in various biochemical
processes, and Thiophene-2-thiol has been investigated for its potential antioxidant
properties.[8] However, a definitive signaling cascade directly initiated or inhibited by
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Thiophene-2-thiol has not been elucidated. Research in this area is ongoing, and future
studies may reveal specific protein interactions and pathway modulations.

Conclusion

Thiophene-2-thiol is a fundamentally important heterocyclic compound with well-characterized
physical and chemical properties. Its synthesis is well-established, and its reactivity makes it a
valuable precursor for a wide range of more complex molecules with applications in
pharmaceuticals, flavorings, and materials. While the biological significance of the thiophene
scaffold is widely recognized, the specific role of Thiophene-2-thiol in biological signaling
remains an area for future investigation. This guide provides a solid foundation for researchers
and professionals working with this versatile chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [physical and chemical properties of Thiophene-2-thiol].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b152015#physical-and-chemical-properties-of-
thiophene-2-thiol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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